Cas no 27203-71-0 (3-Formyl-4,5-dimethoxybenzoic acid)

• Product Name: 3-Formyl-4,5-dimethoxybenzoic acid
• CAS No: 27203-71-0
• MF: C₁₀H₁₀O₅
• MW: 210.18
• CID: 5077569
• Update Time: 2025-11-06

3-Formyl-4,5-dimethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• Veratric acid, 5-formyl-
• 3-Formyl-4,5-dimethoxybenzoic acid

• Inchi： 1S/C10H10O5/c1-14-8-4-6(10(12)13)3-7(5-11)9(8)15-2/h3-5H,1-2H3,(H,12,13)
• InChI Key： NUFSQNULKLPEPR-UHFFFAOYSA-N
• SMILES： C1(=C(C=O)C=C(C=C1OC)C(O)=O)OC

Additional information on 3-Formyl-4,5-dimethoxybenzoic acid

3-Formyl-4,5-dimethoxybenzoic acid (CAS No. 27203-71-0): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

3-Formyl-4,5-dimethoxybenzoic acid, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 27203-71-0, is a significant compound in the realm of chemical biology and medicinal chemistry. This aromatic carboxylic acid derivative features a formyl group and two methoxy substituents, making it a valuable intermediate for synthesizing various pharmacologically active molecules. The structural attributes of this compound contribute to its broad utility in the development of novel therapeutic agents, particularly in the realms of anti-inflammatory, anticancer, and antimicrobial applications.

The< b>formyl group present in 3-formyl-4,5-dimethoxybenzoic acid is a key functional moiety that facilitates condensation reactions, enabling the formation of complex heterocyclic structures. This property is particularly advantageous in the synthesis of bioactive molecules such as flavonoids and coumarins, which are known for their diverse biological activities. Additionally, the presence of two< b>methoxy groups at the 4 and 5 positions enhances the lipophilicity and metabolic stability of derivatives derived from this compound, making them more suitable for oral administration and longer circulation times in vivo.

In recent years, 3-formyl-4,5-dimethoxybenzoic acid has garnered attention for its role in the development of targeted therapeutics. For instance, researchers have leveraged its structural framework to design inhibitors of enzymes implicated in inflammatory diseases. A notable example is its use in synthesizing analogs of resveratrol, a polyphenol with potent anti-inflammatory properties. The< b>dimethoxybenzoic acid core allows for modifications that can fine-tune binding affinity to specific protein targets, thereby enhancing therapeutic efficacy while minimizing off-target effects.

The compound's versatility extends to its application in cancer research. By serving as a precursor for chromone derivatives, 3-formyl-4,5-dimethoxybenzoic acid has been utilized in generating agents that exhibit inhibitory effects on kinases and other critical signaling proteins involved in tumor progression. These derivatives often display improved solubility and bioavailability compared to their parent structures, thanks to the strategic placement of< b>formyl and< b>methoxy groups. Such attributes are essential for developing next-generation anticancer drugs that can be effectively delivered to target tissues.

Microbial resistance remains a pressing global health challenge, prompting the exploration of novel antimicrobial agents. Here too, 3-formyl-4,5-dimethoxybenzoic acid has found utility. Its scaffold can be modified to produce compounds with broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The< b>formyl group, when incorporated into aromatic rings or heterocycles, can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Furthermore, the< b>dimethoxybenzoic acid moiety contributes to membrane disruption capabilities by forming hydrogen bonds with lipid components of bacterial membranes.

The synthetic pathways involving 3-formyl-4,5-dimethoxybenzoic acid are also noteworthy from an industrial perspective. Its preparation typically involves selective methylation and formylation reactions on a simpler aromatic precursor, showcasing an efficient synthetic route that balances cost-effectiveness with scalability. This makes it an attractive building block for pharmaceutical manufacturers seeking to produce high-value intermediates without excessive complexity or expense.

The growing interest in natural product-inspired drug design has further highlighted the importance of< b>CAS No. 27203-71-0. By mimicking structural motifs found in biologically active natural products such as flavonoids and coumarins, derivatives of this compound have been designed to interact with biological targets in a manner reminiscent of endogenous ligands. Such designs often yield compounds with enhanced binding affinity and selectivity due to the optimized electronic distribution imparted by< b>formyl,< b>methoxy, and carboxylic acid functionalities.

In conclusion, 3-formyl-4,5-dimethoxybenzoic acid represents a cornerstone intermediate in contemporary chemical biology and medicinal chemistry research. Its unique structural features—namely the< b formyl group,< b methoxy groups, and< b dimethoxybenzoic acid coreCAS No. 27203-71-0 will undoubtedly remain at forefronts of drug discovery efforts aimed at addressing some today's most pressing medical challenges.